N-allyl-N'-benzyl-4-cyclohexene-1,2-dicarboxamide

• IUPAC Name: 2-N-benzyl-1-N-prop-2-enylcyclohex-4-ene-1,2-dicarboxamide
• InChI: InChI=1S/C18H22N2O2/c1-2-12-19-17(21)15-10-6-7-11-16(15)18(22)20-13-14-8-4-3-5-9-14/h2-9,15-16H,1,10-13H2,(H,19,21)(H,20,22)
• InChI Key: ZJJPDZWXHHFREV-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1CC=CCC1C(=O)NCC2=CC=CC=C2
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-allyl-N'-benzyl-4-cyclohexene-1,2-dicarboxamide often involves strategic functional group manipulations and cyclization reactions. For instance, studies on related cyclohexane and cyclohexene derivatives highlight the use of allylation and amidation reactions as key steps in constructing the core structure and introducing functional groups (Genady & Nakamura, 2011). These methodologies underscore the versatility of allyl and benzyl groups in mediating synthesis pathways towards complex cyclic amides.

Molecular Structure Analysis

The molecular structure of cyclohexene derivatives, including those with amide substituents, often features significant conformational aspects that influence their chemical behavior. X-ray crystallography studies provide insights into the crystal packing and molecular conformation, revealing interactions such as hydrogen bonding that stabilize the molecular structure (Özer et al., 2009). Such analyses are crucial for understanding the molecular geometry and potential reactivity of the compound.

Chemical Reactions and Properties

N-allyl-N'-benzyl-4-cyclohexene-1,2-dicarboxamide and its analogs participate in a variety of chemical reactions, reflecting their chemical properties. For example, the presence of allyl and benzyl groups allows for reactions under photochemical conditions or in the presence of catalysts to form novel structures or introduce further functionalization (Koch-Pomeranz et al., 1975). These reactions not only demonstrate the reactivity of such compounds but also their potential for generating diverse derivatives with varying properties.

Physical Properties Analysis

The physical properties of compounds like N-allyl-N'-benzyl-4-cyclohexene-1,2-dicarboxamide, including solubility, melting point, and crystalline structure, are influenced by their molecular architecture. Investigations into related compounds reveal how substituent effects and molecular packing can affect these physical characteristics, impacting their applicability in different chemical contexts (Inoue & Hoshino, 1980).

Chemical Properties Analysis

The chemical properties of N-allyl-N'-benzyl-4-cyclohexene-1,2-dicarboxamide, such as reactivity, stability, and interaction with other molecules, are central to its utility in synthetic chemistry. Studies on structurally related compounds highlight the importance of functional groups in dictating these properties, with allyl and benzyl groups offering sites for further chemical transformations (Seneci et al., 1998). Understanding these properties is essential for exploiting the compound in targeted chemical syntheses and applications.

Mechanism of Action

The mechanism of action would depend on the context in which the compound is used. For instance, if used as a reactant in a chemical reaction, its behavior would depend on the specific conditions and other reactants present.